Cas no 1361660-16-3 (4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl)

• Product Name: 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl
• CAS No: 1361660-16-3
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4993177
• Update Time: 2025-11-03

4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-6-8(2-5-11(7)17)12-9(14)3-4-10(15)13(12)16/h2-6H,1H3
• InChI Key： NUDBCUJLAGPMGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl

Comprehensive Overview of 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl (CAS No. 1361660-16-3)

4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl (CAS No. 1361660-16-3) is a specialized halogenated biphenyl derivative with significant applications in organic synthesis and material science. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been widely studied for their unique chemical properties and industrial utility. The presence of fluoro and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in the development of advanced materials and pharmaceutical precursors.

Recent advancements in sustainable chemistry have sparked renewed interest in halogenated compounds like 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl. Researchers are exploring its potential in green synthesis and catalysis, aligning with global trends toward eco-friendly manufacturing. Its structural versatility allows for modifications that can reduce environmental impact, addressing concerns raised in chemical safety discussions. This compound is also being investigated for its role in electronic materials, particularly in the development of organic semiconductors and liquid crystals.

The synthesis of 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, which are pivotal in modern organometallic chemistry. These methods emphasize atom economy and low-waste production, key priorities in contemporary chemical engineering. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, ensuring compliance with industrial standards.

In the context of user-searched queries, questions such as "What are the applications of fluorinated biphenyls?" or "How to synthesize 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl sustainably?" highlight the growing demand for detailed technical insights. This compound's relevance extends to academic research, where it serves as a model for studying steric effects and electronic properties in aromatic systems. Its stability under various conditions also makes it a candidate for long-term material studies.

From a regulatory perspective, 4'-Fluoro-3'-methyl-2,3,6-trichlorobiphenyl is subject to standard chemical safety protocols, with no current restrictions under major environmental regulations. However, its handling requires adherence to laboratory best practices, including proper ventilation and personal protective equipment (PPE). This aligns with broader industry efforts to promote responsible chemical use while maintaining innovation.

Future research directions for CAS No. 1361660-16-3 may focus on its biodegradability and toxicity profiles, as well as its integration into nanotechnology applications. The compound's multifunctional groups offer opportunities for molecular design, particularly in drug discovery and agrochemical development. As industries prioritize circular economy principles, the role of such tailored chemicals will likely expand, driven by both scientific curiosity and market needs.